1. Home
  2. Product
  3. 3,21-Bis(acetyloxy)pregna-1,3,5,9(11),16-pentaen-20-one
3,21-Bis(acetyloxy)pregna-1,3,5,9(11),16-pentaen-20-one 3,21-Bis(acetyloxy)pregna-1,3,5,9(11),16-pentaen-20-one
Brand Name: Vulcanchem
CAS No.: 1058744-83-4
VCID: VC0042011
InChI: InChI=1S/C25H28O5/c1-15(26)29-14-23(28)22-8-7-20-19-6-5-17-13-18(30-16(2)27)9-11-24(17,3)21(19)10-12-25(20,22)4/h5,8-11,13,19-20H,6-7,12,14H2,1-4H3/t19-,20-,24-,25-/m0/s1
SMILES: CC(=O)OCC(=O)C1=CCC2C1(CC=C3C2CC=C4C3(C=CC(=C4)OC(=O)C)C)C
Molecular Formula: C25H28O5
Molecular Weight: 408.494

3,21-Bis(acetyloxy)pregna-1,3,5,9(11),16-pentaen-20-one

CAS No.: 1058744-83-4

Cat. No.: VC0042011

Molecular Formula: C25H28O5

Molecular Weight: 408.494

* For research use only. Not for human or veterinary use.

3,21-Bis(acetyloxy)pregna-1,3,5,9(11),16-pentaen-20-one - 1058744-83-4

Specification

CAS No. 1058744-83-4
Molecular Formula C25H28O5
Molecular Weight 408.494
IUPAC Name [2-[(8S,10R,13S,14S)-3-acetyloxy-10,13-dimethyl-8,12,14,15-tetrahydro-7H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
Standard InChI InChI=1S/C25H28O5/c1-15(26)29-14-23(28)22-8-7-20-19-6-5-17-13-18(30-16(2)27)9-11-24(17,3)21(19)10-12-25(20,22)4/h5,8-11,13,19-20H,6-7,12,14H2,1-4H3/t19-,20-,24-,25-/m0/s1
Standard InChI Key GFEOISHGGMIFER-WNLYKICVSA-N
SMILES CC(=O)OCC(=O)C1=CCC2C1(CC=C3C2CC=C4C3(C=CC(=C4)OC(=O)C)C)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19